Cas no 112088-73-0 (9H-Purine, 6-chloro-9-[(4-methylphenyl)methyl]-)

• Product Name: 9H-Purine, 6-chloro-9-[(4-methylphenyl)methyl]-
• CAS No: 112088-73-0
• MF: C₁₃H₁₁ClN₄
• MW: 258.70624089241
• CID: 1199730
• Update Time: 2024-08-05

9H-Purine, 6-chloro-9-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 6-chloro-9-[(4-methylphenyl)methyl]-

• Inchi： 1S/C13H11ClN4/c1-9-2-4-10(5-3-9)6-18-8-17-11-12(14)15-7-16-13(11)18/h2-5,7-8H,6H2,1H3
• InChI Key： QZFPRQOKNFKNDT-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2Cl)N(CC2=CC=C(C)C=C2)C=1

Computed Properties

• Exact Mass: 326.0548

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Melting Point: 135-136 °C
• Boiling Point: 450.5±55.0 °C(Predicted)
• PSA: 43.6
• pka: 1.06±0.10(Predicted)